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Compound of Interest

Compound Name: 2-Hydroxybutanenitrile

Cat. No.: B1294457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
hydroxybutanenitrile (CAS No. 4476-02-2), a crucial intermediate in various chemical

syntheses. Adherence to these guidelines is essential to ensure a safe laboratory environment.

Hazard Identification and Classification
2-Hydroxybutanenitrile is classified as a highly toxic substance.[1] It is fatal if it comes into

contact with skin or is inhaled, and toxic if swallowed.[2] It is also very toxic to aquatic life with

long-lasting effects.[2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[2][3]

Acute Toxicity, Dermal Category 1
H310: Fatal in contact with

skin[2][3]

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled[2][3]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1

H400: Very toxic to aquatic

life[3]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-hydroxybutanenitrile is fundamental

to its safe handling.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C4H7NO[3][4]

Molecular Weight 85.10 g/mol [3][4]

Appearance White to brown powder/solid[5]

Boiling Point 193.2°C at 760 mmHg[6]

Density 0.962 g/mL at 20°C[6]

Flash Point 70.6°C[6]

Toxicological Data
The primary toxicological concern with 2-hydroxybutanenitrile is its high acute toxicity.
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Table 3: Acute Toxicity Data

Route of Exposure Species Value Toxic Effects

Intraperitoneal Mouse LD50: 19 mg/kg[6]

Behavioral - ataxia,

Lungs, Thorax, or

Respiration - dyspnea,

Nutritional and Gross

Metabolic - body

temperature

decrease[6]

Experimental Protocols
Detailed experimental protocols for toxicological studies of 2-hydroxybutanenitrile are not

readily available in the public domain. The LD50 value cited is from a study published in

"Toxicology and Applied Pharmacology."[6] Accessing the specific publication would be

necessary to obtain the detailed methodology. Generally, LD50 studies involve the

administration of varying doses of the substance to a group of test animals to determine the

dose that is lethal to 50% of the population.

Safety and Handling Precautions
Strict adherence to safety protocols is mandatory when handling 2-hydroxybutanenitrile.

4.1. Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[1]

Ensure that a safety shower and eyewash station are readily accessible.[5]

4.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Chemical safety goggles and a face shield are required.[1]
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Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile rubber) must be worn.

[1][5] Contaminated clothing should be removed immediately and washed before reuse.[1]

Respiratory Protection: In case of inadequate ventilation or when dusts are generated, a

NIOSH-approved respirator is necessary.[2]

4.3. Handling Procedures

Avoid all contact with skin, eyes, and clothing.[5]

Do not breathe vapors, mist, or dust.[1][2]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[5]

Use non-sparking tools and prevent electrostatic discharge.[2]

4.4. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][5]

Store locked up.[2]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7]

Visualizations
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General Handling Workflow for 2-Hydroxybutanenitrile
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Caption: General Handling Workflow for 2-Hydroxybutanenitrile
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Emergency Response for Spills
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Caption: Emergency Response for Spills of 2-Hydroxybutanenitrile
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First-Aid Procedures for Exposure
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Caption: First-Aid Procedures for 2-Hydroxybutanenitrile Exposure

First-Aid Measures
Immediate medical attention is crucial in case of any exposure.

Inhalation: Move the victim to fresh air.[2] If breathing is difficult, give oxygen.[2] If not

breathing, give artificial respiration, but do not use mouth-to-mouth resuscitation.[2] Seek

immediate medical attention.[2]
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Skin Contact: Immediately take off all contaminated clothing.[2] Wash the affected area with

plenty of soap and water.[2] Seek immediate medical attention.[2]

Eye Contact: Rinse with pure water for at least 15 minutes.[2] Seek immediate medical

attention.[2]

Ingestion: Rinse mouth with water.[2] Do not induce vomiting.[2] Never give anything by

mouth to an unconscious person.[2] Call a doctor or Poison Control Center immediately.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: Thermal decomposition can release irritating gases and vapors, including

nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen cyanide.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[2] Ensure adequate ventilation.[2]

Avoid contact with skin and eyes and inhalation of dust or vapors.[2] Remove all sources of

ignition.[2]

Environmental Precautions: Prevent the substance from entering drains.

Methods for Cleaning Up: Collect the spillage using non-sparking tools and place it in a

suitable, closed container for disposal.[2][7]

Stability and Reactivity
Reactivity: Vapors may form explosive mixtures with air.

Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[7]
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Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen cyanide.[7]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national regulations.

[2] All waste containing 2-hydroxybutanenitrile is classified as hazardous waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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